Cas no 58118-19-7 (1H-1,3Dioxolo4,5-Findazole)

• Product Name: 1H-1,3Dioxolo4,5-Findazole
• CAS No: 58118-19-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD10696800
• CID: 2169822
• PubChem ID: 21480987
• Update Time: 2025-07-17

1H-1,3Dioxolo4,5-Findazole Chemical and Physical Properties

Names and Identifiers

• 5,6-(Methylenedioxy) 1h-indazole
• 1H-[1,3]DIOXOLO[4,5-F]INDAZOLE
• 1H,6H-[1,3]dioxolo[4,5-f]indazole
• AB58201
• 1H-1,3Dioxolo4,5-Findazole

• MDL： MFCD10696800
• Inchi： 1S/C8H6N2O2/c1-5-3-9-10-6(5)2-8-7(1)11-4-12-8/h1-3H,4H2,(H,9,10)
• InChI Key： MIBMVQGBOOPQNT-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C=NNC3=CC1=2

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1H-1,3Dioxolo4,5-Findazole

Comprehensive Overview of 1H-1,3Dioxolo4,5-Findazole (CAS No. 58118-19-7): Properties, Applications, and Research Insights

1H-1,3Dioxolo4,5-Findazole (CAS No. 58118-19-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. This compound belongs to the indazole family, characterized by a fused benzene and pyrazole ring system, further modified with a 1,3-dioxole moiety. Its molecular formula, C₉H₆N₂O₂, reflects a balance of aromaticity and functional group diversity, making it a valuable scaffold for drug discovery and advanced material design.

Recent studies highlight the growing interest in 1H-1,3Dioxolo4,5-Findazole as a bioactive intermediate in medicinal chemistry. Researchers are exploring its potential as a kinase inhibitor, particularly in targeting enzymes associated with inflammatory and oncogenic pathways. The compound's electron-rich aromatic system enables interactions with biological targets, while its dioxole group enhances solubility—a critical factor in optimizing drug-like properties. These attributes align with current trends in small-molecule therapeutics, where modular heterocycles are prioritized for their tunable pharmacodynamics.

In material science, CAS 58118-19-7 has emerged as a precursor for organic semiconductors and luminescent materials. Its rigid planar structure facilitates π-π stacking, a desirable property for charge transport in OLEDs (organic light-emitting diodes) and photovoltaic devices. With the global push toward sustainable energy solutions, this compound's role in green technology applications is being actively investigated. Computational modeling suggests that derivatives of 1H-1,3Dioxolo4,5-Findazole could exhibit tunable band gaps, making them candidates for next-generation optoelectronic materials.

Synthetic methodologies for 58118-19-7 often involve cyclization reactions of ortho-substituted aryl precursors under oxidative conditions. Recent advancements in catalytic C-H functionalization have streamlined its production, reducing reliance on hazardous reagents—a response to the pharmaceutical industry's demand for greener synthesis protocols. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its regiochemistry and purity, which are crucial for reproducibility in research.

From a commercial perspective, suppliers list 1H-1,3Dioxolo4,5-Findazole as a high-purity reference standard for analytical laboratories. Its stability under ambient conditions and compatibility with common organic solvents enhance its utility in high-throughput screening platforms. Regulatory databases classify it as a non-hazardous research chemical when handled according to standard laboratory practices, though proper risk assessment protocols are always recommended.

Emerging discussions in scientific forums frequently address the compound's potential in neuroprotective agents, given structural similarities to known neurotransmitter modulators. Additionally, its metal-chelating properties are being examined for applications in catalytic asymmetric synthesis—a hot topic in organocatalysis research. These interdisciplinary connections position CAS 58118-19-7 at the intersection of multiple cutting-edge fields, driving its citation frequency in patent literature.

Environmental fate studies indicate that 1H-1,3Dioxolo4,5-Findazole undergoes biodegradation via microbial action in soil systems, with low bioaccumulation potential—a factor increasingly scrutinized in green chemistry evaluations. This aligns with broader industry shifts toward benign-by-design compounds, particularly for large-scale industrial applications where ecological impact is a key consideration.

In summary, 1H-1,3Dioxolo4,5-Findazole (CAS No. 58118-19-7) represents a multifaceted compound with expanding relevance across drug development, advanced materials, and sustainable chemistry. Its structural versatility continues to inspire innovative applications, reflecting the dynamic nature of modern chemical research. As synthetic technologies evolve and biological targets become more defined, this compound is poised to remain a subject of intensive investigation in both academic and industrial settings.